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Compound of Interest

Compound Name: 1,2,5,6-Tetrabromocyclooctane

Cat. No.: B184711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,5,6-Tetrabromocyclooctane (TBCO) is a brominated aliphatic cyclic hydrocarbon.

Primarily utilized as an additive flame retardant, it finds application in a variety of materials,

including textiles, paints, and plastics. This technical guide provides an in-depth overview of

TBCO, encompassing its nomenclature, physicochemical properties, a representative synthesis

protocol, and an analytical workflow for its detection.

Nomenclature and Synonyms
The compound with the systematic IUPAC name 1,2,5,6-tetrabromocyclooctane is also

known by several other names and identifiers in scientific literature and commercial databases.

A comprehensive list of these synonyms is provided in Table 1. The existence of stereoisomers,

namely alpha-TBCO ((1R,2R,5S,6S)-1,2,5,6-tetrabromocyclooctane) and beta-TBCO (rac-

(1R,2R,5R,6R)-1,2,5,6-tetrabromocyclooctane), further expands its nomenclature.[1][2]

Table 1: Synonyms and Identifiers for 1,2,5,6-Tetrabromocyclooctane
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Type Identifier

Systematic Name 1,2,5,6-Tetrabromocyclooctane

CAS Number 3194-57-8[1]

Abbreviation TBCO

Depositor-Supplied Synonyms
TBCO cpd, DTXSID0052750, RefChem:411028,

NSC 167079[1]

Stereoisomer (alpha) (1R,2R,5S,6S)-1,2,5,6-tetrabromocyclooctane

Stereoisomer (beta)
rac-(1R,2R,5R,6R)-1,2,5,6-

tetrabromocyclooctane

Trade Name Saytek-BC-48TM

Physicochemical Properties
A summary of the key physicochemical properties of 1,2,5,6-tetrabromocyclooctane is

presented in Table 2. These properties are crucial for understanding its behavior in various

applications and environmental matrices.

Table 2: Physicochemical Properties of 1,2,5,6-Tetrabromocyclooctane

Property Value Source

Molecular Formula C₈H₁₂Br₄ [1]

Molecular Weight 427.80 g/mol [1]

Melting Point 147-148 °C [3]

Boiling Point (Predicted) 364.2 ± 42.0 °C [3]

Density (Predicted) 2.145 ± 0.06 g/cm³ [3]

Appearance Solid [3]

Solubility
Soluble in Chloroform, Slightly

soluble in Methanol
[3]
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Experimental Protocol: Synthesis of 1,2,5,6-
Tetrabromocyclooctane
The synthesis of 1,2,5,6-tetrabromocyclooctane is typically achieved through the bromination

of 1,5-cyclooctadiene. The following is a representative experimental protocol.

Materials:

1,5-cyclooctadiene

Bromine (Br₂)

An inert solvent (e.g., dichloromethane or carbon tetrachloride)

Sodium thiosulfate solution (for quenching)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 1,5-

cyclooctadiene in an inert solvent.

Cool the solution in an ice bath.

Slowly add a solution of bromine in the same inert solvent to the stirred cyclooctadiene

solution. The addition should be dropwise to control the reaction temperature.

Continue stirring for a specified period after the addition is complete to ensure the reaction

goes to completion.

Quench the reaction by adding a saturated solution of sodium thiosulfate to remove any

unreacted bromine.

Separate the organic layer and wash it with water and brine.

Dry the organic layer over an anhydrous drying agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b184711?utm_src=pdf-body
https://www.benchchem.com/product/b184711?utm_src=pdf-body
https://www.benchchem.com/product/b184711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the solvent under reduced pressure to obtain the crude product.

The crude 1,2,5,6-tetrabromocyclooctane can be purified by recrystallization from a

suitable solvent.

Visualizations
Synthesis of 1,2,5,6-Tetrabromocyclooctane
The following diagram illustrates the synthetic pathway for 1,2,5,6-tetrabromocyclooctane
from 1,5-cyclooctadiene.

1,5-Cyclooctadiene

Reaction

Bromine (Br2)

1,2,5,6-Tetrabromocyclooctane

Click to download full resolution via product page

Caption: Synthesis of 1,2,5,6-Tetrabromocyclooctane.

Analytical Workflow for TBCO in Environmental Samples
This diagram outlines a typical workflow for the analysis of TBCO in environmental matrices

such as soil or sediment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b184711?utm_src=pdf-body
https://www.benchchem.com/product/b184711?utm_src=pdf-body
https://www.benchchem.com/product/b184711?utm_src=pdf-body
https://www.benchchem.com/product/b184711?utm_src=pdf-body-img
https://www.benchchem.com/product/b184711?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Processing

Environmental Sample
(Soil, Sediment)

Solvent Extraction
(e.g., Soxhlet)

Sample Cleanup
(e.g., Silica Gel Chromatography)

Concentration

Chromatographic Separation
(GC or LC)

Mass Spectrometry
(MS)

Data Acquisition

Quantification

Reporting

Click to download full resolution via product page

Caption: Analytical workflow for TBCO detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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